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Compound of Interest

Compound Name: 4-Boronobenzoic acid

Cat. No.: B083988

Essential Safety and Handling Guide for 4-
Boronobenzoic Acid

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 4-Boronobenzoic acid (also known as 4-Carboxyphenylboronic
acid). It is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Boronobenzoic acid can cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Adherence to proper PPE guidelines is mandatory to minimize
exposure and ensure personal safety.
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Protection Type Specification Standard

Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)[1]

Eye/Face Protection o7 '
with side-shields. [4]

Chemical-impermeable gloves
(e.g., nitrile). A lab coat or EU Directive 89/686/EEC, EN

chemical-resistant apron 374[4][5]

Skin Protection

should be worn.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 or P1 NIOSH (US) or EN 143/149
Respiratory Protection ]
type) is recommended, (EV)[4]

especially if dust is generated.

[4]

Note: Always inspect gloves for signs of degradation before use and wash hands thoroughly
after handling.[4]

Operational Plan: Step-by-Step Handling Procedure

Safe handling is critical to prevent accidents and maintain the integrity of the chemical.

o Engineering Controls: All handling and weighing of 4-Boronobenzoic acid should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
prevent the inhalation of dust or vapors.[4] Ensure that an emergency eyewash station and
safety shower are readily accessible.[1][6]

o Avoid Dust Formation: Care should be taken to avoid the formation of dust and aerosols
during handling.[1][4]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][7] Wash your face,
hands, and any exposed skin thoroughly after handling.[1][6]

o Clothing: Contaminated work clothing should not be allowed out of the workplace.[7] Take off
contaminated clothing and wash it before reuse.[1][2]
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o Storage: Store 4-Boronobenzoic acid in a tightly closed container in a dry, cool, and well-
ventilated place.[1][4][6] Keep it away from incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[1][6][8]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 4-Boronobenzoic acid is crucial for laboratory safety and environmental
protection.

e Waste Characterization: 4-Boronobenzoic acid should be treated as hazardous chemical
waste. Do not mix it with other waste streams unless explicitly instructed by your institution's
environmental health and safety (EHS) department.[9]

» Containerization: Collect waste material in a designated and compatible container. High-
density polyethylene (HDPE) or glass containers are generally suitable.[9] Whenever
possible, use the original container.[9] Ensure the container is properly labeled as hazardous
waste.

e No Drain Disposal: This compound should never be disposed of down the sanitary sewer
system.[1][9]

» Storage of Waste: Store the sealed and labeled waste container in a designated satellite
accumulation area (SAA) or a central hazardous waste storage facility, following your
institution's guidelines.[9]

» Final Disposal: Arrange for the pickup and final disposal of the waste through your
institution's EHS department or a licensed hazardous waste disposal contractor.[1][6]
Dispose of contents and container to an approved waste disposal plant.[6]

Emergency Procedures

» Spill: In case of a spill, evacuate the area and restrict access. For a solid spill, carefully
sweep up the material and place it into a sealed, labeled hazardous waste container. Avoid
generating dust.[1] Clean the spill area thoroughly. All cleaning materials should also be
disposed of as hazardous waste.[9]

e First Aid:
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o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[1][6]

o Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention.[1][6]

o Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1][3][6]

o Ingestion: Clean your mouth with water. Get medical attention.[1]

hemical and Physical :

Property Value

Molecular Formula C7H7BOa4

Molecular Weight 165.94 g/mol [8]

Melting Point 220 °C (decomposes)
Boiling Point 406.4+47.0 °C at 760 mmHg
Solubility Soluble in water[8]

CAS Number 14047-29-1

Workflow for Handling 4-Boronobenzoic Acid
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‘Workflow for Handling 4-Boronobenzoic Acid

5. Waste Disposal
- Collect in labeled, compatible container
- Store in designated waste area

1. Preparation
SR > - = Handi‘l?f%me hood > 5 Pust-Hana/\g:E area >
- Ensure fume hood is operational = = =

-Di
- Verify emergency equipment access - Avoid dust generation - Wash hands thoroughly - Arrange for professional disposal

| ] ;

i |
Emergency Procedures
(Spill or Exposure)

4., Storage
- Tightly sealed container
- Cool, dry, well-ventilated area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083988#personal-protective-equipment-for-handling-
4-boronobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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